Cas no 941882-86-6 (2-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-6-(3,4-dimethoxyphenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-6-(3,4-dimethoxyphenyl)-2,3-dihydropyridazin-3-one
• CAS No: 941882-86-6
• MF: C₂₂H₂₁N₃O₄
• MW: 391.419845342636
• CID: 5498971
• PubChem ID: 7659967
• Update Time: 2025-07-09

2-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-6-(3,4-dimethoxyphenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• F2774-0470
• VU0497814-1
• AKOS024465274
• 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-6-(3,4-dimethoxyphenyl)-2,3-dihydropyridazin-3-one
• 2-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-6-(3,4-dimethoxyphenyl)pyridazin-3-one
• 6-(3,4-dimethoxyphenyl)-2-(2-(indolin-1-yl)-2-oxoethyl)pyridazin-3(2H)-one
• 941882-86-6
• 2-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-6-(3,4-dimethoxyphenyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C22H21N3O4/c1-28-19-9-7-16(13-20(19)29-2)17-8-10-21(26)25(23-17)14-22(27)24-12-11-15-5-3-4-6-18(15)24/h3-10,13H,11-12,14H2,1-2H3
• InChI Key： RANYVMSWWZCVCA-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC(C2C=CC(=C(C=2)OC)OC)=N1)=O)N1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 391.15320616g/mol
• Monoisotopic Mass: 391.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-6-(3,4-dimethoxyphenyl)-2,3-dihydropyridazin-3-one

Introduction to 2-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-6-(3,4-dimethoxyphenyl)-2,3-dihydropyridazin-3-one (CAS No. 941882-86-6)

2-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-6-(3,4-dimethoxyphenyl)-2,3-dihydropyridazin-3-one, identified by its CAS number 941882-86-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridazine class of heterocyclic compounds, characterized by a six-membered ring containing two nitrogen atoms. The presence of functional groups such as the indolyl moiety and the dimethoxyphenyl substituent imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 2-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-6-(3,4-dimethoxyphenyl)-2,3-dihydropyridazin-3-one is notable for its intricate arrangement of atoms, which may contribute to its potential pharmacological activity. The indolyl group is a well-known pharmacophore found in numerous bioactive natural products and synthetic drugs, often associated with modulation of neurological and inflammatory pathways. In contrast, the dimethoxyphenyl substituent can enhance lipophilicity and metabolic stability, which are critical factors in drug design. Together, these structural elements suggest that this compound may exhibit multifaceted biological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets more accurately. Studies indicate that the indolyl moiety may interact with enzymes and receptors involved in pain signaling and neuroprotection, while the dimethoxyphenyl group could influence binding affinity through hydrophobic interactions. These insights are particularly relevant in the context of developing novel therapeutics for neurological disorders such as Alzheimer's disease and chronic pain syndromes.

In vitro studies have begun to unravel the potential pharmacological profile of CAS No. 941882-86-6. Initial experiments suggest that this compound exhibits moderate inhibitory activity against certain kinases and transcription factors implicated in cancer progression. The pyridazine core is known to be a scaffold for kinase inhibitors due to its ability to mimic ATP binding pockets. Additionally, the presence of the oxoethyl group may enhance solubility and cell membrane permeability, improving bioavailability.

The synthesis of 2-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-6-(3,4-dimethoxyphenyl)-2,3-dihydropyridazin-3-one presents both challenges and opportunities for medicinal chemists. The multi-step synthesis involves key reactions such as condensation, cyclization, and functional group modifications. Advanced synthetic techniques like transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex indole ring system efficiently. These methodologies not only improve yield but also allow for structural diversification, enabling the generation of analogs with tailored biological activities.

The exploration of this compound's pharmacological properties has been complemented by preclinical studies in animal models. Preliminary data indicate that it may possess anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. The dimethoxyphenyl group's ability to interact with cytochrome P450 enzymes also raises interesting questions about potential drug-drug interactions and metabolic fate.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for advancing this compound into clinical trials. Quality control measures must be rigorously implemented to guarantee consistency and purity throughout production. Collaborative efforts between synthetic chemists, biologists, and regulatory experts are crucial for navigating the complexities of drug development.

The future direction of research on CAS No. 941882-86-6 lies in elucidating its mechanism of action through detailed biochemical assays and structural biology approaches. High-resolution crystallography could provide insights into how this compound binds to its target proteins at an atomic level. Additionally, exploring its efficacy in vivo through sophisticated animal models will be instrumental in determining its therapeutic potential.

In conclusion,CAS No 941882 - 86 - 6, represented by the name _2 - 2 - ( _ 2 , 3 - dihydro - 1 H - indol - 1 - yl ) _ - 2 - oxoethyl _ 6 _ ( _ 3 , 4 - dimethoxyphenyl ) _ _ - dihydropyridazin _ 3 _ one_, represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features offer a rich foundation for developing novel therapeutic agents with applications spanning multiple disease areas. As research progresses，this compound holds promise as a valuable scaffold for future drug discovery initiatives。